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Compound of Interest

Compound Name: 5-Bromonicotinimidamide

CAS No.: 345591-93-7

Cat. No.: B1612907

Get Quote

Executive Summary & Chemical Context
5-Bromonicotinimidamide (CAS: Variable/Derivative specific, Generic Structure Analog: 3-

amidinopyridine derivatives) is a critical intermediate in medicinal chemistry, particularly in the

synthesis of NAD+ biosynthesis inhibitors and kinase inhibitors.

Effective disposal of this compound requires a nuanced understanding of its three functional

components:

Pyridine Ring: Imparts potential aquatic toxicity and biological activity.

Amidine Group (C(=NH)NH₂): A strong organic base (pKa ~11–12), making the compound

reactive toward acids.

Bromine Substituent: Classifies the material as a Halogenated Organic, mandating specific

incineration protocols to prevent corrosion of standard waste furnaces.

Critical Directive: Do not dispose of this compound down the drain. Its halogenated nature and

biological activity require segregation into "Halogenated Waste" streams for high-temperature
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incineration.

Hazard Identification & Safety Profile
Before handling waste, you must validate the specific hazards. While specific SDS data for this

exact derivative may be sparse, its functional groups dictate the following safety profile based

on structural analogs (e.g., 3-Aminopyridine, Benzamidine).

Composite Hazard Profile
Hazard Class GHS Code Description

Mechanism of
Action

Acute Toxicity H302 / H301
Harmful/Toxic if

swallowed

Pyridine interference

with neurological

function.

Skin Irritation H315 Causes skin irritation

Amidine basicity

causes caustic

irritation to epidermis.

Eye Irritation H319
Causes serious eye

irritation

Basic nature damages

mucosal membranes.

STOT-SE H335 Respiratory irritation

Dust inhalation

irritates upper

respiratory tract.

Chemical Incompatibilities (Crucial for Waste
Segregation)

Strong Acids: The amidine group is basic. Mixing with concentrated acids (e.g., H₂SO₄, HCl)

in a waste container can generate significant exothermic heat, potentially pressurizing the

container.

Oxidizers: Pyridine rings can react vigorously with strong oxidizers (e.g., permanganates,

peroxides).
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Bleach (Hypochlorite): Do NOT use bleach for decontamination. Reaction with the amidine

nitrogen can form N-chloro species, which are potentially unstable.

Disposal Procedures: Step-by-Step
Decision Logic for Waste Stream Selection
The following decision tree illustrates the correct routing for 5-Bromonicotinimidamide waste.

Waste: 5-Bromonicotinimidamide

Physical State?

Solid / Powder Liquid / Solution

Solid Waste Bin
(Double Bagged)

 Label: Toxic Solid

Solvent Type?

High-Temp Incineration
(Halogenated Stream)

Halogenated Solvent
(DCM, Chloroform)

 Contains Halogens

Non-Halogenated
(MeOH, DMSO)

 No Halogens

 *Route to Halogenated due to Solute*

Click to download full resolution via product page
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Figure 1: Waste stream decision logic. Note that even if dissolved in non-halogenated solvents

(like DMSO), the presence of the brominated solute often necessitates classification as

"Halogenated Waste" depending on concentration and local facility rules.

Protocol A: Solid Waste Disposal
Applicability: Pure powder, contaminated gloves, weighing boats, paper towels.

Containment: Collect waste in a clear, chemically resistant polyethylene bag (minimum 2 mil

thickness).

Double Bagging: Place the primary bag inside a secondary bag to prevent leakage of fine

dust.

Labeling: Apply a hazardous waste label.

Chemical Name: "5-Bromonicotinimidamide (Solid)"

Hazards: Check "Toxic" and "Irritant."[1]

Constituents: If mixed with silica gel or celite, list those as well.

Storage: Store in a closed "Hazardous Solid Waste" drum. Do not store in the same

secondary container as acidic waste.

Protocol B: Liquid Waste Disposal
Applicability: Reaction mixtures, mother liquors, HPLC effluent.

pH Check: Before adding to a carboy, check the pH of the solution.

If pH < 4:[2] Neutralize slowly with a dilute base (e.g., Sodium Bicarbonate) to pH 6–8 to

prevent reaction with other basic wastes in the carboy.

Stream Selection:

Primary Choice:Halogenated Waste Carboy. Even if the solvent is Methanol (non-

halogenated), the bromine on the pyridine ring technically classifies the mixture as
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halogenated for incineration purposes.

Why? Non-halogenated waste is often used as fuel blending. Halogens corrode fuel

burners. Mis-classifying this can damage facility infrastructure.

Labeling:

List all solvents (e.g., "Methanol 90%, DMSO 9%").

List solute: "5-Bromonicotinimidamide <1%".

Mark "Halogenated" clearly.

Emergency Spill Response
In the event of a benchtop spill, immediate action is required to prevent respiratory exposure to

the dust.

1. Alert & Protect
(PPE: Nitrile Gloves, N95/Respirator)

2. Containment
(Cover with absorbent pads)

3. Cleanup
(Wet wipe - Do not sweep dry dust)

4. Disposal
(Seal in bag -> Haz Waste)

Click to download full resolution via product page

Figure 2: Emergency spill response workflow. Wet wiping is critical to prevent aerosolization of

the toxic dust.

Specific Cleanup Solution: Use a mild detergent and water solution. Avoid using bleach

(sodium hypochlorite) as it may react with the amidine nitrogen.

Regulatory & Transport Codes
When preparing waste manifests, use the following codes. Since a specific UN number for this

exact derivative is rarely assigned, use the "Not Otherwise Specified" (N.O.S.) codes based on

the functional group hazards.
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Parameter Classification Notes

DOT / UN Number
UN 2811 (Toxic Solid, Organic,

N.O.S.)

Preferred conservative

classification.[3][4]

Alt. UN Number
UN 3263 (Corrosive Solid,

Basic, Organic, N.O.S.)

Use only if pH testing confirms

corrosivity.

RCRA Waste Code D001 / F002
D001 if ignitable solvent; F002

if halogenated solvent used.

Proper Shipping Name
Toxic solids, organic, n.o.s. (5-

Bromonicotinimidamide)
Must appear on the manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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